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Compound of Interest

Compound Name: Metronidazole Benzoate

Cat. No.: B032070 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Metronidazole Benzoate in a laboratory setting. Researchers,

scientists, and drug development professionals are advised to adhere to these procedures to

ensure personnel safety and environmental protection.

Metronidazole Benzoate is a benzoate ester of the antibiotic and antiprotozoal agent

metronidazole.[1] While its regulatory classification can vary, several sources indicate potential

hazards, including carcinogenicity, mutagenicity, and aquatic toxicity.[2] Therefore, it is

imperative to handle and dispose of this compound as a hazardous chemical waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Safety goggles with side-shields

Chemical-resistant gloves

A lab coat or other protective clothing

All handling of Metronidazole Benzoate should be conducted in a well-ventilated area,

preferably within a chemical fume hood. Avoid the formation of dust and direct contact with the

substance.
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Step-by-Step Disposal Procedure
1. Waste Identification and Segregation:

Treat all unused, expired, or contaminated Metronidazole Benzoate as hazardous chemical

waste.

This includes pure solid compound, stock solutions, and any grossly contaminated materials

(e.g., weighing boats, pipette tips).

Do not mix Metronidazole Benzoate waste with non-hazardous or other types of chemical

waste unless specifically instructed to do so by your institution's Environmental Health and

Safety (EHS) department.

2. Containment:

Place solid Metronidazole Benzoate waste in a clearly labeled, sealed container suitable for

hazardous chemical waste.

Collect solutions in a compatible, leak-proof container. Ensure the container is properly

labeled with the chemical name and any relevant hazard warnings.

3. Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Follow all internal procedures for waste manifest and pickup requests.

4. Decontamination of Labware:

For glassware and other reusable labware contaminated with Metronidazole Benzoate, a

thorough decontamination process is necessary. One source suggests washing the non-

recoverable remainder with a sodium hypochlorite solution.

After decontamination, wash with soap and water and rinse thoroughly.

5. Spill Management:
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In the event of a spill, avoid creating dust.

Carefully sweep up the solid material and place it in the designated hazardous waste

container.

For liquid spills, absorb with an inert material and place in the waste container.

Clean the spill area as per the decontamination procedure above.

Regulatory Framework
The disposal of pharmaceutical waste is regulated by several agencies, including the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[3] It is the responsibility of the waste generator to determine if a chemical is classified

as hazardous waste.[4] Given the conflicting safety data for Metronidazole Benzoate, treating

it as hazardous waste is the most prudent course of action.

Chemical and Physical Properties
Property Value

Chemical Formula C₁₃H₁₃N₃O₄

Molecular Weight 275.26 g/mol

Appearance White or slightly yellowish, crystalline powder

Solubility
Practically insoluble in water; soluble in acetone

and dichloromethane

Melting Point 99 - 102 °C
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Caption: Decision workflow for the disposal of Metronidazole Benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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